molecular formula C9H12N2O2S B5512165 2-Acetamido-4,5-dimethylthiophene-3-carboxamide

2-Acetamido-4,5-dimethylthiophene-3-carboxamide

Cat. No.: B5512165
M. Wt: 212.27 g/mol
InChI Key: BQCQFJPPMAWWDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Acetamido-4,5-dimethylthiophene-3-carboxamide is a substituted thiophene derivative featuring an acetamido group at position 2, methyl groups at positions 4 and 5, and a carboxamide group at position 2. This compound serves as a precursor or intermediate in the synthesis of biologically active heterocycles, particularly thienopyrimidine derivatives with antimicrobial and antioxidant properties . Its structural framework allows for diverse functionalization, enabling tailored pharmacological activities.

Properties

IUPAC Name

2-acetamido-4,5-dimethylthiophene-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12N2O2S/c1-4-5(2)14-9(11-6(3)12)7(4)8(10)13/h1-3H3,(H2,10,13)(H,11,12)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BQCQFJPPMAWWDE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=C1C(=O)N)NC(=O)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12N2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Acetamido-4,5-dimethylthiophene-3-carboxamide typically involves the acylation of 4,5-dimethylthiophene-3-carboxamide with acetic anhydride in the presence of a base such as pyridine. The reaction is carried out under reflux conditions to ensure complete conversion of the starting material .

Industrial Production Methods

Industrial production methods for thiophene derivatives often involve multi-step synthesis processes that include the formation of the thiophene ring followed by functional group modifications. The Paal–Knorr synthesis is a common method used for the formation of thiophene rings, which involves the condensation of 1,4-dicarbonyl compounds with sulfurizing agents such as phosphorus pentasulfide .

Chemical Reactions Analysis

Types of Reactions

2-Acetamido-4,5-dimethylthiophene-3-carboxamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

Mechanism of Action

The mechanism of action of 2-Acetamido-4,5-dimethylthiophene-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or receptors, leading to its biological effects. For example, it may act as an inhibitor of microbial enzymes, thereby exhibiting antimicrobial activity .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Effects on Antioxidant Activity

Comparative studies highlight the critical role of substituents at the 3rd position of the thiophene ring. For instance:

  • 2-(2-Cyanoacetamido)-4,5-dimethylthiophene-3-carboxamide (Compound 92a) demonstrated superior antioxidant activity (56.9% nitric oxide scavenging) compared to its tetrahydrobenzo[b]thiophene analog (Compound 92b, 55.5%). This difference is attributed to the polar carboxamide and nitrile groups enhancing electron-withdrawing effects, stabilizing free radical intermediates .
Table 1: Antioxidant Activity of Selected Thiophene Derivatives
Compound Structure Modifications DPPH Scavenging (%) Nitric Oxide Scavenging (%) Reference
Compound 92a (Cyanoacetamido derivative) 3-Carboxamide, 2-cyanoacetamido 62.3 56.9
Target Compound (Acetamido derivative) 3-Carboxamide, 2-acetamido Not reported Not reported
Compound 92b (Tetrahydrobenzo analog) Fused cyclohexene ring, 3-carboxamide 58.1 55.5

Impact of Ring Saturation on Bioactivity

  • This structural feature correlates with slightly lower antioxidant activity compared to planar dimethylthiophene analogs .
  • In contrast, 2-Acetamido-4,5-dimethylthiophene-3-carboxamide retains aromaticity, favoring interactions with enzymes or receptors via hydrophobic and stacking effects.

Carboxamide vs. Ester/Carboxylic Acid Derivatives

  • Ethyl 2-(2-cyanoacetamido)-4,5-dimethylthiophene-3-carboxylate (ester derivative) showed moderate anti-inflammatory activity (e.g., 72% inhibition in carrageenan-induced edema models), attributed to the ester group enhancing membrane permeability .
  • 2-Acetamido-4,5-dimethylthiophene-3-carboxylic acid (carboxylic acid derivative) may exhibit higher solubility in aqueous media but reduced bioavailability due to ionization at physiological pH .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.